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Compound of Interest

Compound Name: Decamethylcyclopentasiloxane

Cat. No.: B1670010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

Decamethylcyclopentasiloxane (D5), a volatile cyclic siloxane widely utilized in various

industrial and commercial applications, including cosmetics, personal care products, and as a

solvent. This document summarizes essential quantitative data, outlines experimental

methodologies for property determination, and presents logical relationships through diagrams

to facilitate a deeper understanding for research, development, and formulation activities.

Core Physical Properties of D5 Siloxane
Decamethylcyclopentasiloxane, an organosilicon compound with the formula [(CH₃)₂SiO]₅, is

a colorless and odorless liquid with low viscosity and high volatility.[1][2] Its unique physical

characteristics make it a valuable ingredient in formulations requiring rapid drying and a

smooth, non-greasy feel.

Quantitative Data Summary
The physical properties of D5 siloxane have been well-characterized. The following tables

summarize the key quantitative data from various sources.
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Property Value Units Conditions References

Boiling Point 210 °C at 101.3 kPa [3][4][5]

Boiling Point 90 °C at 10 mmHg [1][2][6][7]

Melting Point -38 °C [3][4]

Melting Point -44 °C [6][7][8]

Melting Point -47 °C [5]

Property Value Units Conditions References

Density 0.958 g/mL at 25 °C [1][6][7][8]

Density 0.959 g/cm³ at 20 °C

Vapor Pressure 20.4 ± 1.1 Pa at 25 °C [5]

Vapor Pressure 33.2 Pa at 25 °C [6][7]

Viscosity 3.74 cP [5]

Water Solubility 17.03 ± 0.72 ppb at 23 °C [5]

Refractive Index 1.396 n20/D [1][2][6][7][8]

Flash Point 162 °F [6][7][8]

Experimental Protocols for Physical Property
Determination
Standardized methods, such as those provided by the Organisation for Economic Co-operation

and Development (OECD) and ASTM International, are employed to determine the physical

properties of chemical substances like D5 siloxane.[2][8] These protocols ensure data

consistency and comparability across different laboratories.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A standard method for determining the boiling point is

based on distillation principles, as outlined in methods like ASTM D1120.[1][3][7]

Methodology:

Apparatus Setup: A distillation flask is filled with a measured volume of the D5 siloxane

sample. Boiling chips are added to ensure smooth boiling. A condenser is attached to the

flask, and a calibrated temperature measuring device is positioned so that its bulb is just

below the side arm of the flask.

Heating: The flask is gently heated.

Equilibrium: The liquid is brought to a boil, and the heating rate is adjusted to maintain a

steady reflux and a constant temperature reading.

Data Recording: The temperature at which the liquid and vapor are in equilibrium is recorded

as the boiling point. This is indicated by a stable temperature reading on the thermometer.

Pressure Correction: The observed boiling point is corrected to standard atmospheric

pressure (101.3 kPa) if the measurement is performed at a different pressure.

Determination of Melting Point
The melting point is the temperature at which a solid substance transitions into a liquid state.

For substances like D5 siloxane, which has a low melting point, a cryostat or a specialized

melting point apparatus is used.

Methodology:

Sample Preparation: A small, representative sample of solidified D5 siloxane is placed in a

capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus with a calibrated

temperature sensor and a means of controlled heating.

Heating: The sample is heated at a slow, controlled rate.
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Observation: The temperature at which the first signs of melting are observed (the point of

collapse) and the temperature at which the entire sample becomes liquid are recorded. The

range between these two temperatures is the melting range. For a pure substance, this

range is typically narrow.

Data Recording: The melting point is reported as the temperature at which the substance is

completely molten.

Visualizing Methodologies and Relationships
To further clarify the experimental process and the interplay of physical properties, the following

diagrams are provided.

Apparatus Setup Measurement Data Analysis
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Caption: Experimental workflow for determining the boiling point of D5 siloxane.

Key Physical Properties
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Caption: Interrelationship of key physical properties of D5 siloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1670010?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670010?utm_src=pdf-custom-synthesis
https://standards.iteh.ai/catalog/standards/astm/8051a500-3118-47aa-84e6-103e5d514450/astm-d1120-08
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D1120-22.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Decamethylcyclopentasiloxane
https://pubchem.ncbi.nlm.nih.gov/compound/Decamethylcyclopentasiloxane
https://en.wikipedia.org/wiki/Decamethylcyclopentasiloxane
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://www.bsj.org.jm/sites/default/files/Front%20matters%20for%20DJS%20ASTM%20D1120%20-%202022.pdf
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.benchchem.com/product/b1670010#physical-properties-of-d5-siloxane-including-boiling-and-melting-point
https://www.benchchem.com/product/b1670010#physical-properties-of-d5-siloxane-including-boiling-and-melting-point
https://www.benchchem.com/product/b1670010#physical-properties-of-d5-siloxane-including-boiling-and-melting-point
https://www.benchchem.com/product/b1670010#physical-properties-of-d5-siloxane-including-boiling-and-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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